
An In-depth Technical Guide to the Discovery
and Origin of Iminosugar Compounds

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N-5-Carboxypentyl-

deoxymannojirimycin

Cat. No.: B1139653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Iminosugars, a class of polyhydroxylated alkaloids, represent a significant area of interest in

drug discovery and development due to their structural mimicry of monosaccharides. This

technical guide provides a comprehensive overview of the discovery, natural origin, and

biosynthesis of these compounds. It details their chemical properties and biological activities,

with a focus on their mechanisms of action as potent enzyme inhibitors. This document

includes quantitative data on their natural abundance and inhibitory activities, detailed

experimental protocols for their isolation and analysis, and visual diagrams of key signaling

pathways and experimental workflows to facilitate a deeper understanding for research and

development professionals.

Discovery and Origin of Iminosugar Compounds
Iminosugars are carbohydrate analogues where a nitrogen atom replaces the endocyclic

oxygen in the sugar ring.[1][2][3] This structural modification is the foundation of their biological

activity, allowing them to act as competitive inhibitors of glycosidases and glycosyltransferases

by mimicking the transition state of the glycosidic bond cleavage or formation.[3][4]

The first iminosugar to be isolated from a natural source was 1-deoxynojirimycin (DNJ),

discovered in mulberry (Morus alba) trees in 1976.[1] Initially, these compounds were
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considered botanical curiosities, but their potent biological activities soon garnered significant

scientific interest.[2] To date, over 200 iminosugars have been identified from a wide variety of

natural sources.[1]

Natural Sources of Iminosugars
Iminosugars are widely distributed in the plant and microbial kingdoms, and are also found in

some insects and fermented foods.

Plants: A significant number of plants produce iminosugars, where they are thought to play a

role in defense against herbivores. The family Moraceae (mulberry) is a well-known source

of 1-deoxynojirimycin (DNJ).[4] Other plant families, such as Fabaceae and Hyacinthaceae,

also produce a variety of iminosugar compounds.[4]

Microorganisms: Bacteria, particularly species of Bacillus and Streptomyces, are prolific

producers of iminosugars.[2][4] These microbial iminosugars often exhibit potent therapeutic

properties, including antibacterial and anticancer activities.[4]

Fermented Foods: The fermentation process by specific microorganisms can lead to the

production of iminosugars in various foods. For instance, fermented soybean products like

miso and soy sauce, as well as kimchi, contain DNJ as a result of bacterial metabolism.[4]

Quantitative Data
The concentration of iminosugars in natural sources can vary significantly depending on the

species, environmental conditions, and the extraction method used. Similarly, their inhibitory

activity is highly dependent on the specific iminosugar and the target enzyme.

Table 1: Iminosugar Content in Mulberry (Morus alba)
Leaves

Iminosugar Content (mg/g dry weight) Reference

1-Deoxynojirimycin (DNJ) 1.0 - 4.0 [5]

Fagomine 0.24 - 0.46 [5]

2-O-α-D-galactopyranosyl-1-

deoxynojirimycin (GAL-DNJ)
0.73 - 2.5 [5]
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Table 2: Inhibitory Activity (IC₅₀) of Selected Iminosugars
Against α-Glucosidase

Iminosugar
Compound

Enzyme Source IC₅₀ (µM) Reference

1-Deoxynojirimycin

(DNJ)
Yeast Varies (Potent) [1][6]

Miglitol (N-

hydroxyethyl-DNJ)
Yeast Potent Inhibitor [2]

Compound 6e

(Synthetic)
Yeast Potent Inhibitor [1]

Diazaspiro-iminosugar

3a
Not Specified 0.075 [7]

Diazaspiro-iminosugar

4a
Not Specified 0.036 [7]

Biosynthesis of 1-Deoxynojirimycin (DNJ)
The biosynthetic pathway of DNJ has been elucidated in both plants and microorganisms. In

the bacterium Bacillus subtilis, the pathway begins with fructose-6-phosphate, a central

metabolite. A series of enzymatic reactions, including transamination, dephosphorylation,

oxidation, and cyclization, lead to the formation of the iminosugar core.

Diagram 1: Biosynthetic Pathway of 1-Deoxynojirimycin
(DNJ) in Bacillus subtilis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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